Cas no 97067-70-4 (21H,23H-Porphine-2,18-dipropanoicacid,7-[1-[1-[8,12-bis(2-carboxyethyl)-17-(1-hydroxyethyl)-3,7,13,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-(9CI))

• Product name: 21H,23H-Porphine-2,18-dipropanoicacid,7-[1-[1-[8,12-bis(2-carboxyethyl)-17-(1-hydroxyethyl)-3,7,13,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-(9CI)
• CAS No: 97067-70-4
• MF: C₆₈H₇₄N₈O₁₁
• MW: 1179.36217737198
• CID: 807346

21H,23H-Porphine-2,18-dipropanoicacid,7-[1-[1-[8,12-bis(2-carboxyethyl)-17-(1-hydroxyethyl)-3,7,13,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-2,18-dipropanoicacid,7-[1-[1-[8,12-bis(2-carboxyethyl)-17-(1-hydroxyethyl)-3,7,13,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-(9CI)
• 3-[13-[1-[1-[8,12-bis(2-carboxyethyl)-17-(1-hydroxyethyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-18-(2-carboxyethyl)-8-(1-hydroxyethyl)-3,7,12,17-tetramethyl-22,23-dihydroporp
• Dihematoporphyrin Ether
• VAYJWFGRGMQINH-UHFFFAOYSA-N
• CS-1276
• 3-[13-[1-[1-[8,12-bis(2-carboxyethyl)-17-(1-hydroxyethyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-18-(2-carboxyethyl)-8-(1-hydroxyethyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid
• 21H,23H-Porphine-2,18-dipropanoic acid, 7-[1-[1-[8,12-bis(2-carboxyethyl)-17-(1-hydroxyethyl)-3,7,13,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl- (9CI)

• Inchi： 1S/C68H74N8O11/c1-29-41(13-17-61(79)80)53-28-56-44(16-20-64(85)86)32(4)48(72-56)24-59-68(36(8)52(76-59)25-58-65(37(9)77)33(5)49(73-58)21-45(29)69-53)40(12)87-39(11)67-35(7)50-22-46-30(2)42(14-18-62(81)82)54(70-46)27-55-43(15-19-63(83)84)31(3)47(71-55)23-57-66(38(10)78)34(6)51(74-57)26-60(67)75-50/h21-28,37-40,71-73,75,77-78H,13-20H2,1-12H3,(H,79,80)(H,81,82)(H,83,84)(H,85,86)/b45-21-,46-22-,47-23-,48-24-,49-21-,50-22-,51-26-,52-25-,53-28-,54-27-,55-27-,56-28-,57-23-,58-25-,59-24-,60-26-
• InChI Key： VAYJWFGRGMQINH-STKOUIOXSA-N
• SMILES： C1=C2N=C(C=C3NC(=CC4=NC(=CC5NC1=C(C)C=5CCC(O)=O)C(CCC(O)=O)=C4C)C(C)=C3C(O)C)C(C)=C2C(OC(C1C(C)=C2NC=1C=C1N=C(C(C(O)C)=C1C)C=C1NC(C(CCC(O)=O)=C1C)=CC1=NC(C(C)=C1CCC(O)=O)=C2)C)C |c:0,4,7,11,56,67,79,92|

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 87
• Rotatable Bond Count: 18

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)